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Introduction

Celestolide (4-acetyl-6-tert-butyl-1,1-dimethylindan) is a synthetic polycyclic musk fragrance
ingredient used in a variety of personal care and household products. Due to its widespread
use and subsequent release into aquatic environments through wastewater treatment plant
effluents, there is a growing interest in understanding its potential for bioaccumulation in
aguatic organisms. This technical guide provides a comprehensive overview of the
bioaccumulation potential of Celestolide and structurally similar polycyclic musks, summarizing
key quantitative data, detailing experimental protocols, and illustrating relevant biological and
experimental pathways. Given the limited publicly available data specifically for Celestolide,
this guide incorporates data from its close structural analogues, Galaxolide (HHCB) and
Tonalide (AHTN), to provide a robust assessment.

Physicochemical Properties and Bioaccumulation
Potential

Celestolide is characterized by its low water solubility and high lipophilicity, properties that
suggest a potential for bioaccumulation in the fatty tissues of aquatic organisms. The octanol-
water partition coefficient (log K_ow_) is a key indicator of a substance's bioaccumulation
potential. A high log K_ow_ value generally correlates with a higher propensity to accumulate in
lipids.
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Table 1: Physicochemical Properties of Celestolide and Related Polycyclic Musks

] Molecular Water
Chemical . .
Compound Weight ( Solubility log K_ow_ Reference
Formula
g/mol ) (mglL)
Celestolide C17H240 244.38 0.28 53
Galaxolide
C18H260 258.40 1.76 5.9
(HHCB)
Tonalide
C1sH260 258.40 1.25 5.7 [1]
(AHTN)

Quantitative Bioaccumulation Data

The bioconcentration factor (BCF) is the most common metric used to quantify the
bioaccumulation potential of a substance from water. It is the ratio of the concentration of a
chemical in an organism to the concentration in the surrounding water at steady state. The
following tables summarize the available BCF data for polycyclic musks in fish.

Table 2: Bioconcentration Factors (BCF) for Galaxolide (HHCB) in Bluegill Sunfish (Lepomis
macrochirus)
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Test Exposure
] BCF (L/kg wet . .
Tissue . Concentration Duration Reference
weight)
(nglL) (days)
Whole Body 1584 1.0 28
Whole Body 1638 10.0 28
Edible Tissue 1059 1.0 28
Edible Tissue 1092 10.0 28
Non-edible
_ 2390 1.0 28
Tissue
Non-edible
_ 2465 10.0 28
Tissue

Table 3: Bioconcentration Factors (BCF) for Tonalide (AHTN) in Bluegill Sunfish (Lepomis
macrochirus)

Test Exposure
) BCF (L/kg wet ) .
Tissue . Concentration Duration Reference
weight)
(nglL) (days)
Whole Body 597 Not Specified 28 [1]
Edible Tissue 258 Not Specified 28 [1]
Non-edible -~
] 845 Not Specified 28 [1]
Tissue

At present, specific uptake (ki) and depuration (kz) rate constants for Celestolide are not
readily available in the public domain. However, a study on Galaxolide (HHCB) in bluegill
sunfish estimated a metabolite turnover rate of 38-50% per day, indicating active metabolism
and excretion of the compound.[2]

Experimental Protocols
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Bioaccumulation studies in aquatic organisms are typically conducted following standardized
guidelines, such as the OECD Test Guideline 305 (Bioaccumulation in Fish: Aqueous and
Dietary Exposure).[3][4]

OECD 305: Bioaccumulation in Fish - Aqueous Exposure
Test

This test is designed to determine the bioconcentration factor (BCF) of a chemical in fish
exposed to the substance in water.

1. Test Organism:

o A species with a low fat content is preferred, such as the Bluegill Sunfish (Lepomis
macrochirus) or Rainbow Trout (Oncorhynchus mykiss).

e Fish should be healthy, disease-free, and acclimated to the test conditions.
2. Test Substance Preparation:

o For poorly water-soluble substances like Celestolide, a solvent or dispersant may be used
to prepare a stock solution. The concentration of the solvent should be minimal and not
affect the test organisms.

3. Experimental Design:
e The test consists of two phases: an uptake phase and a depuration phase.

o Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test substance
in a flow-through system for a period sufficient to reach steady-state (typically 28 days).
Water and fish tissue samples are collected at regular intervals to determine the
concentration of the test substance.

o Depuration Phase: After the uptake phase, the remaining fish are transferred to clean,
untreated water. Fish tissue samples are collected at intervals to measure the rate of
elimination of the substance.

4. Water Quality Parameters:
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o Temperature, pH, dissolved oxygen, and other relevant water quality parameters are
monitored and maintained within a narrow range throughout the test.

5. Analytical Methods:

e The concentration of the test substance in water and fish tissue is determined using a
validated analytical method with sufficient sensitivity and specificity. For polycyclic musks,
Gas Chromatography-Mass Spectrometry (GC-MS) is a commonly employed technique.

6. Data Analysis:

e The uptake rate constant (k1), depuration rate constant (kz), and the kinetic bioconcentration
factor (BCFk = ki/kz) are calculated from the concentration data.

¢ The steady-state bioconcentration factor (BCFss) is calculated as the ratio of the
concentration in fish to the concentration in water at steady state.

Mandatory Visualizations

Experimental Workflow for Bioaccumulation Study
(OECD 305)
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Figure 1: Experimental workflow for an OECD 305 bioaccumulation study.
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Conceptual Metabolic Pathway of Polycyclic Musks in
Aquatic Organisms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bioaccumulation Potential of Celestolide in Aquatic
Organisms: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023127#bioaccumulation-potential-of-celestolide-in-
aguatic-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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